Cas no 1805092-45-8 (2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805092-45-8
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4842298
• Update Time: 2025-07-18

2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)3-1-2(21-7(12,13)14)4(6(9,10)11)5(15-3)16(17)18/h1H
• InChI Key： WPEAYIJHQIAHFQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C(F)(F)F)=C([N+](=O)[O-])N=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.4
• Topological Polar Surface Area: 111

Additional information on 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride

Recent Advances in the Application of 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride (CAS: 1805092-45-8) in Chemical Biology and Pharmaceutical Research

2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride (CAS: 1805092-45-8) is a highly specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its nitro and trifluoromethyl groups, exhibits unique reactivity and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of biologically active molecules, particularly in the context of targeted therapies and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride to develop a series of pyridine-based compounds with selective activity against specific cancer-related kinases. The presence of both nitro and trifluoromethoxy groups in the molecule was found to significantly enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties.

In the area of agrochemical research, a recent patent application (WO2023056789) highlighted the use of this compound in developing next-generation pesticides. The sulfonyl chloride moiety serves as a crucial reactive site for conjugation with various heterocyclic systems, creating compounds with improved insecticidal activity and environmental stability. The trifluoromethyl groups contribute to enhanced lipophilicity, facilitating better penetration through insect cuticles.

From a synthetic chemistry perspective, several research groups have reported innovative methodologies for the selective functionalization of 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables the introduction of diverse aryl and heteroaryl groups at the 6-position while preserving the reactive sulfonyl chloride functionality. This advancement has significantly expanded the structural diversity accessible from this key intermediate.

Recent safety and toxicological studies (2023, Chemical Research in Toxicology) have provided important insights into the handling and environmental impact of this compound. While demonstrating relatively low acute toxicity, researchers emphasize the need for proper protective measures due to its sulfonyl chloride reactivity. These findings are particularly relevant for industrial-scale applications and have informed recent updates to safety protocols in pharmaceutical manufacturing facilities.

The compound's unique electronic properties, resulting from the combination of electron-withdrawing nitro and trifluoromethyl groups with the electron-donating trifluoromethoxy group, have also attracted attention in materials science. A 2024 study in Advanced Materials reported its use as a precursor for conductive polymers with exceptional thermal stability, suggesting potential applications in flexible electronics and bioelectronic interfaces.

Looking forward, the versatility of 2-Nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride continues to inspire innovative applications across multiple disciplines. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development, where its ability to form stable conjugates with various targeting ligands could enable new approaches to targeted protein degradation. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in cutting-edge chemical biology and pharmaceutical research.